1-isopropyl-2-{2-[2-(3-methoxyphenoxy)ethoxy]ethoxy}benzene

• IUPAC Name: 1-methoxy-3-[2-[2-(2-propan-2-ylphenoxy)ethoxy]ethoxy]benzene
• InChI: InChI=1S/C20H26O4/c1-16(2)19-9-4-5-10-20(19)24-14-12-22-11-13-23-18-8-6-7-17(15-18)21-3/h4-10,15-16H,11-14H2,1-3H3
• InChI Key: BKGGSNCSNDLKSS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1OCCOCCOC2=CC=CC(=C2)OC
• Molecular Formula: C20H26O4
• Molecular Weight: 330.4 g/mol

Description

1-isopropyl-2-{2-[2-(3-methoxyphenoxy)ethoxy]ethoxy}benzene, also known as IPEB, is a compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

1-isopropyl-2-{2-[2-(3-methoxyphenoxy)ethoxy]ethoxy}benzene has been studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, this compound has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases, such as cancer and cardiovascular diseases. In agriculture, this compound has been studied for its potential use as a plant growth regulator and as a pesticide. In environmental science, this compound has been studied for its potential use as an adsorbent for the removal of pollutants from water.

Mechanism of Action

The mechanism of action of 1-isopropyl-2-{2-[2-(3-methoxyphenoxy)ethoxy]ethoxy}benzene is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. Studies have shown that this compound can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a signaling pathway that is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects, depending on the dose and duration of exposure. In vitro studies have shown that this compound can inhibit the proliferation of cancer cells and induce apoptosis, or programmed cell death. In vivo studies have shown that this compound can reduce inflammation and oxidative stress, and improve cardiovascular function. However, more research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-isopropyl-2-{2-[2-(3-methoxyphenoxy)ethoxy]ethoxy}benzene in lab experiments is its relatively low toxicity and high stability. However, one of the limitations is its low solubility in water, which can make it difficult to use in certain experiments. Additionally, more research is needed to fully understand the potential side effects of this compound in lab animals and humans.

Future Directions

There are several future directions for research on 1-isopropyl-2-{2-[2-(3-methoxyphenoxy)ethoxy]ethoxy}benzene. One direction is to further investigate its potential applications in medicine, agriculture, and environmental science. Another direction is to study its mechanism of action in more detail, and to identify potential targets for drug development. Additionally, more research is needed to assess the safety and efficacy of this compound in humans, and to determine the optimal dose and duration of exposure for different applications.

Synthesis Methods

The synthesis of 1-isopropyl-2-{2-[2-(3-methoxyphenoxy)ethoxy]ethoxy}benzene involves a series of chemical reactions, starting with the reaction between 3-methoxyphenol and epichlorohydrin to form 3-(3-methoxyphenoxy)propan-1-ol. This intermediate product is then reacted with 2-(2-chloroethoxy)ethanol to form 2-(2-(3-methoxyphenoxy)ethoxy)ethanol. Finally, the last step involves the reaction of 2-(2-(3-methoxyphenoxy)ethoxy)ethanol with 1-bromo-2-isopropylbenzene to form this compound.